Cas no 2228697-39-8 (tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate
• CAS No: 2228697-39-8
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6440991
• PubChem ID: 165823563
• Update Time: 2025-10-28

tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate
• 2228697-39-8
• EN300-1895712

• Inchi： 1S/C13H26N2O2/c1-9(10-5-6-10)7-11(8-14)15-12(16)17-13(2,3)4/h9-11H,5-8,14H2,1-4H3,(H,15,16)
• InChI Key： AYZXWXSKYKZYMQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)CC(C)C1CC1)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate

Introduction to Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate (CAS No. 2228697-39-8)

Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate, with the chemical formula C₁₁H₂₁NO₂, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its tert-butyl group and its complex N-(1-amino-4-cyclopropylpentan-2-yl) moiety, which contributes to its unique chemical properties and potential biological activities. The CAS number 2228697-39-8 provides a unique identifier for this substance, facilitating its recognition in scientific literature and databases.

The structure of Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate features a carbamate functional group attached to a long aliphatic chain with a cyclopropyl substituent. This structural motif is of particular interest due to its potential interactions with biological targets. The presence of the tert-butyl group enhances the lipophilicity of the compound, making it more likely to cross biological membranes, while the amino group and cyclopropyl ring introduce specific sites for interaction with enzymes and receptors.

Recent research in the field of drug discovery has highlighted the importance of structural diversity in identifying novel therapeutic agents. Compounds like Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate exemplify this principle by combining different pharmacophoric elements into a single molecule. Studies have shown that such multifunctional compounds can exhibit a range of biological activities, making them valuable candidates for further investigation.

One of the most compelling aspects of Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate is its potential role as an intermediate in the synthesis of more complex molecules. The carbamate group can be readily modified through various chemical reactions, allowing for the exploration of different derivatives. This flexibility is particularly useful in medicinal chemistry, where subtle changes in structure can significantly alter biological activity.

In terms of biological activity, preliminary studies have suggested that Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate may possess properties relevant to pain management and anti-inflammatory applications. The cyclopropyl ring, in particular, has been identified as a key structural feature in several bioactive molecules, often contributing to their binding affinity and selectivity. Further investigation into this compound could uncover new mechanisms of action or lead to the development of novel therapeutic strategies.

The synthesis of Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, can enhance both efficiency and selectivity. These methods are increasingly employed in modern drug discovery to produce complex molecules with minimal side reactions.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical entities like Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate. The integration of computational chemistry and high-throughput screening technologies has accelerated the process of identifying promising candidates for further development. These advancements enable researchers to rapidly evaluate the potential biological activity of new compounds, reducing the time required from discovery to clinical application.

The pharmacokinetic properties of Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Studies have begun to explore these properties using both experimental methods and predictive models, providing valuable insights into the compound's behavior within biological systems.

In conclusion, Tert-butyl N-(1-amino-4-cyclopropylpentan-2-yl)carbamate represents an intriguing example of how structural complexity can contribute to biological activity. Its unique combination of functional groups and its potential applications in therapeutic development make it a compound worthy of further study. As research in this area progresses, we can expect to see new insights into its properties and applications, further solidifying its role in pharmaceutical science.